Cas no 2171197-55-8 (5-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-bromobenzoic acid)

• Product Name: 5-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-bromobenzoic acid
• CAS No: 2171197-55-8
• MF: C₃₃H₂₉BrN₂O₆
• MW: 629.497168302536
• CID: 6148948
• PubChem ID: 165575765
• Update Time: 2025-05-22

5-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-bromobenzoic acid
• 2171197-55-8
• EN300-1537816
• 5-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-bromobenzoic acid

• Inchi： 1S/C33H29BrN2O6/c1-20(41-18-21-9-3-2-4-10-21)30(31(37)35-22-15-16-29(34)27(17-22)32(38)39)36-33(40)42-19-28-25-13-7-5-11-23(25)24-12-6-8-14-26(24)28/h2-17,20,28,30H,18-19H2,1H3,(H,35,37)(H,36,40)(H,38,39)/t20-,30+/m0/s1
• InChI Key： IPWLBOUPMOMDAB-WENCNXQZSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)NC([C@@H]([C@H](C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 628.12090g/mol
• Monoisotopic Mass: 628.12090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 114Ų

Additional information on 5-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-bromobenzoic acid

Recent Advances in the Study of 5-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-bromobenzoic acid (CAS: 2171197-55-8)

The compound 5-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-bromobenzoic acid (CAS: 2171197-55-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its complex structure featuring a bromobenzoic acid core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in the synthesis of bioactive peptides and small-molecule therapeutics. Recent studies have focused on its role in facilitating the construction of structurally diverse compounds with enhanced pharmacological properties.

One of the key areas of research involving this compound is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its orthogonality in protecting amino acids during peptide assembly, and the inclusion of the bromobenzoic acid moiety offers additional functionalization opportunities. Recent publications have highlighted the compound's efficacy in enabling the synthesis of peptide-based inhibitors targeting proteases and other enzymes implicated in diseases such as cancer and infectious diseases. For instance, a 2023 study demonstrated its use in generating potent inhibitors of SARS-CoV-2 main protease, showcasing its versatility in addressing emerging health threats.

Another notable advancement is the exploration of 2171197-55-8 in the development of bifunctional molecules that combine peptide and small-molecule pharmacophores. Researchers have leveraged its reactive sites to create hybrid compounds with improved binding affinity and selectivity. A 2024 paper published in the Journal of Medicinal Chemistry detailed the synthesis of a series of such hybrids, which exhibited promising activity against drug-resistant bacterial strains. The study underscored the compound's role in overcoming challenges associated with traditional antibiotic development.

In addition to its synthetic applications, recent investigations have delved into the compound's physicochemical properties and stability under various conditions. These studies are critical for optimizing its use in large-scale manufacturing and ensuring reproducibility in research settings. For example, a 2023 analysis revealed that the bromine atom in the benzoic acid moiety contributes to the compound's stability under acidic conditions, making it suitable for use in diverse reaction environments.

Looking ahead, the continued exploration of 5-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-bromobenzoic acid is expected to yield further insights into its applications. Ongoing research aims to expand its utility in targeted drug delivery systems and the development of next-generation therapeutics. As the field advances, this compound is poised to remain a valuable tool for chemists and biologists alike, bridging the gap between synthetic chemistry and biomedical innovation.